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Compound of Interest

Compound Name:
1,4-Diaminobutane-1,4-13C2

Dihydrochloride

Cat. No.: B13412626

Get Quote

In the fields of metabolomics, pharmacokinetic studies, and drug discovery, stable isotope-

labeled (SIL) compounds are indispensable tools.[1] They serve as internal standards for

quantitative mass spectrometry, enabling precise measurement of endogenous analytes, and

as tracers to elucidate metabolic pathways and fluxes.[1][2][3] The compound 1,4-

Diaminobutane, commonly known as putrescine, is a vital polyamine involved in cell growth,

differentiation, and proliferation.[4] Its isotopically labeled form, 1,4-Diaminobutane-1,4-¹³C₂

Dihydrochloride, allows researchers to trace the metabolic fate of putrescine with high

precision, offering insights into disease states like cancer and neurological disorders.[5][6]

The integrity of such studies is fundamentally dependent on the quality of the SIL compound.

Chemical and, most importantly, isotopic purity are paramount. Impurities can lead to

erroneous quantification, misinterpretation of metabolic pathways, and compromised data

reproducibility.[7] This guide, therefore, emphasizes a systematic approach to sourcing and in-

house verification to establish a self-validating system for your research.
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Acquiring a high-purity SIL compound is not merely a purchasing transaction; it is the

foundational step of the experimental process. A meticulous evaluation of potential suppliers is

critical. Leading suppliers in the stable isotope field include Cambridge Isotope Laboratories,

Inc. (CIL), Merck (Sigma-Aldrich), and Eurisotop (a CIL subsidiary).[8][9][10]

Evaluating Supplier Credentials and Documentation
When selecting a supplier, the primary document for scrutiny is the Certificate of Analysis

(CoA). A comprehensive CoA is the first indicator of a trustworthy supplier.

Key Supplier & Documentation Evaluation Criteria
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Criterion What to Look For Rationale (Why it Matters)

Isotopic Enrichment

Clearly stated percentage of

the desired isotopologue (e.g.,

>99% ¹³C).

This is the most critical

parameter. Low enrichment

can dilute the signal from the

tracer and complicate data

analysis by increasing the

complexity of isotopic clusters.

[7]

Chemical Purity

Determined by a quantitative

method like HPLC or qNMR

(Quantitative NMR). Should be

>98%, preferably >99%.

Chemical impurities can

interfere with biological assays

or co-elute with the analyte in

LC-MS, leading to inaccurate

quantification and potential

misidentification.

Structural Confirmation

Evidence from ¹H-NMR, ¹³C-

NMR, and Mass Spectrometry

(MS).

Confirms that the compound is

indeed 1,4-Diaminobutane and

not an isomer or a related

compound. NMR is particularly

powerful for structural

elucidation.[11][12]

Analytical Data

Availability of raw or processed

spectra (NMR, MS) upon

request.

Transparency allows for

independent verification of the

supplier's claims and builds

confidence in the product's

quality.

Reputation & Specialization

History of producing high-

quality SIL compounds. Look

for companies specializing in

stable isotopes.

Specialized companies like

CIL have deep expertise in

synthesis and purification,

leading to higher quality and

batch-to-batch consistency.[8]
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A robust workflow ensures that the material used in experiments meets the highest standards

of quality. This process begins with supplier selection and culminates in a fully verified, in-

house qualified reagent.
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Phase 1: Sourcing

Phase 2: In-House Verification

Phase 3: Final Approval
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(e.g., CIL, Merck)
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Certificate of Analysis
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LC-HRMS Analysis for
Isotopic Enrichment

Receipt of Sample

¹³C & ¹H NMR for Structural
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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